N-(4-bromophenyl)-4-(4-ethylphenoxy)butanamide

• IUPAC Name: N-(4-bromophenyl)-4-(4-ethylphenoxy)butanamide
• InChI: InChI=1S/C18H20BrNO2/c1-2-14-5-11-17(12-6-14)22-13-3-4-18(21)20-16-9-7-15(19)8-10-16/h5-12H,2-4,13H2,1H3,(H,20,21)
• InChI Key: UFJPITZUEALZIR-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)OCCCC(=O)NC2=CC=C(C=C2)Br
• Molecular Formula: C18H20BrNO2
• Molecular Weight: 362.3 g/mol

Description

N-(4-bromophenyl)-4-(4-ethylphenoxy)butanamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as BPEB and is widely used in scientific research for its unique properties.

Scientific Research Applications

Molecular Electronics and Synthetic Protocols

Bromophenyl compounds, similar to N-(4-bromophenyl)-4-(4-ethylphenoxy)butanamide, serve as critical building blocks in the development of molecular wires for electronics. These compounds are utilized in creating efficient synthetic transformations for oligo(phenylenevinylene) and oligo(phenyleneethynylene) wires, highlighting their importance in advancing molecular electronics. This application is facilitated by the use of simple and accessible aryl bromides as precursors, demonstrating the compound's versatility in synthesizing complex molecular structures (Stuhr-Hansen et al., 2005).

Organic Synthesis and Chemical Reactions

In organic synthesis, bromophenyl derivatives play a significant role in reactions with nucleophilic agents. For instance, the reaction of alkyl 2-bromomethyl-4-(diethoxyphosphorylmethyl)-5-tert-butylfuran-3-carboxylates with secondary amines forms tertiary amines, showcasing the utility of bromophenyl compounds in creating a variety of chemical products through nucleophilic substitution reactions (Pevzner, 2003).

Antioxidant Properties and Pharmacological Potential

The investigation into bromophenol derivatives from marine algae has revealed significant antibacterial properties. These compounds, isolated from marine sources, have shown moderate to strong activity against various bacterial strains, underscoring the potential of bromophenyl derivatives in developing new antimicrobial agents (Xu et al., 2003). Furthermore, synthesized bromophenol derivatives have been evaluated for their antioxidant properties, with studies indicating effective radical scavenging abilities. This suggests their promising role as antioxidants in various applications, including the mitigation of oxidative stress-related diseases (Çetinkaya et al., 2012).

Renewable Thermosetting Resin Development

Research into sustainable materials has led to the synthesis of a renewable thermosetting resin derived from eugenol, utilizing bromophenyl-based bisphenol as a precursor. This innovative approach highlights the application of bromophenyl derivatives in developing high-performance, environmentally friendly resins with potential uses in maritime environments and beyond. The synthesized resin exhibits high thermal stability and low water uptake, demonstrating the practicality of bromophenyl compounds in creating durable and sustainable materials (Harvey et al., 2014).